Cas no 40736-43-4 (2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one)

2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one structure
40736-43-4 structure
Product Name:2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one
CAS No:40736-43-4
MF:C15H10O
MW:216.300920963287
CID:1066968
Update Time:2023-08-03

2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • [U-2H10]-Diphencyprone
    • 2,3-bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one
    • 2,3-Bis[(~2~H_5_)phenyl]cycloprop-2-en-1-one
    • 2,3-Bis(2,3,4,5,6-pentadeuteriophenyl)cycloprop-2-en-1-one
    • Inchi: 1S/C15H10O/c16-15-13(11-7-3-1-4-8-11)14(15)12-9-5-2-6-10-12/h1-10H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D
    • InChI Key: HCIBTBXNLVOFER-LHNTUAQVSA-N
    • SMILES: O=C1C(C2C([2H])=C([2H])C([2H])=C([2H])C=2[2H])=C1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 284
  • Topological Polar Surface Area: 17.1
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